Cas no 1346686-52-9 ([2,3'-Bipyridin]-5'-ylmethanol)

• Product Name: [2,3'-Bipyridin]-5'-ylmethanol
• CAS No: 1346686-52-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1034652
• PubChem ID: 71301603
• Update Time: 2025-06-30

[2,3'-Bipyridin]-5'-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyridin]-5'-ylmethanol
• (5-pyridin-2-ylpyridin-3-yl)methanol
• DTXSID30744420
• 1346686-52-9
• ([2,3'-Bipyridin]-5'-yl)methanol

• Inchi： 1S/C11H10N2O/c14-8-9-5-10(7-12-6-9)11-3-1-2-4-13-11/h1-7,14H,8H2
• InChI Key： JSDSAJAHEGKTEJ-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(C2C=CC=CN=2)=C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų

Additional information on [2,3'-Bipyridin]-5'-ylmethanol

Comprehensive Overview of [2,3'-Bipyridin]-5'-ylmethanol (CAS No. 1346686-52-9): Properties, Applications, and Research Insights

The compound [2,3'-Bipyridin]-5'-ylmethanol (CAS No. 1346686-52-9) is a specialized bipyridine derivative that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a methanol-substituted bipyridine core, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in designing kinase inhibitors and metal-organic frameworks (MOFs), aligning with the growing demand for targeted therapies and sustainable materials.

One of the key reasons for the rising interest in [2,3'-Bipyridin]-5'-ylmethanol is its role in chelation chemistry. The compound’s nitrogen-rich bipyridine moiety enables strong coordination with transition metals, making it invaluable for developing catalysts and luminescent materials. This property is particularly relevant in the context of green chemistry, where efficient and recyclable catalysts are prioritized. Recent studies have highlighted its utility in photocatalytic applications, addressing global trends toward renewable energy solutions.

From a synthetic perspective, CAS No. 1346686-52-9 is often employed as a building block for heterocyclic compounds. Its hydroxymethyl group offers a reactive site for further functionalization, facilitating the creation of customized molecular architectures. This adaptability is crucial for high-throughput screening in drug development, where rapid modification of lead compounds is essential. Moreover, its stability under various reaction conditions makes it a reliable choice for multistep synthesis.

In the realm of bioconjugation, [2,3'-Bipyridin]-5'-ylmethanol has shown promise as a linker for antibody-drug conjugates (ADCs). The surge in cancer immunotherapy research has amplified the need for such bifunctional molecules, which can bridge biologics and small-molecule therapeutics. Its compatibility with click chemistry techniques further enhances its appeal, as these methods are widely adopted for bioorthogonal labeling and diagnostic probe development.

Another emerging application of this compound lies in supramolecular chemistry. Its ability to form hydrogen-bonded networks and π-π stacking interactions contributes to the design of functional nanomaterials. With the increasing focus on nanotechnology for drug delivery and sensors, CAS No. 1346686-52-9 is poised to play a pivotal role in advancing these fields. Researchers are also investigating its potential in molecular recognition systems, which are critical for environmental monitoring and diagnostics.

Quality control and analytical characterization of [2,3'-Bipyridin]-5'-ylmethanol are facilitated by advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound’s purity and consistency, which are vital for reproducible research. As regulatory standards for pharmaceutical intermediates become stricter, the demand for well-characterized compounds like this one continues to grow.

In summary, [2,3'-Bipyridin]-5'-ylmethanol (CAS No. 1346686-52-9) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and catalysis. Its structural features and reactivity profile align with contemporary scientific priorities, including precision medicine and sustainable technology. As research progresses, this compound is expected to unlock new possibilities in innovative therapeutics and smart materials, solidifying its position as a valuable asset in modern chemistry.